Cas no 440647-17-6 ((2,6-Dichloro-benzylamino)-acetic acid)

• Product Name: (2,6-Dichloro-benzylamino)-acetic acid
• CAS No: 440647-17-6
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 2158317
• PubChem ID: 3280562
• Update Time: 2025-05-20

(2,6-Dichloro-benzylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloro-benzylamino)-acetic acid
• 2-((2,6-Dichlorobenzyl)amino)acetic acid
• ChemDiv3_013117
• N-(2,6-dichlorobenzyl)glycine
• HMS1510E05
• (2,6-Dichlorobenzylamino)acetic acid
• AM100821

• MDL： MFCD03450341
• Inchi： 1S/C9H9Cl2NO2/c10-7-2-1-3-8(11)6(7)4-12-5-9(13)14/h1-3,12H,4-5H2,(H,13,14)
• InChI Key： ILKDPXNSQNXPHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNCC(=O)O)Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2,6-Dichloro-benzylamino)-acetic acid

Compound CAS No 440647-17-6: (2,6-Dichloro-benzylamino)-acetic Acid

The compound with CAS No 440647-17-6, commonly referred to as (2,6-Dichloro-benzylamino)-acetic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzylamino group attached to the acetic acid backbone introduces interesting electronic and steric effects, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of (2,6-Dichloro-benzylamino)-acetic acid in the synthesis of advanced materials. Researchers have explored its role as an intermediate in the production of high-performance polymers and biodegradable plastics. The dichloro substitution on the benzene ring enhances the compound's stability and reactivity, making it suitable for use in demanding chemical processes.

One of the most promising applications of this compound is in the pharmaceutical industry. The benzylamino-acetic acid structure has been found to exhibit bioactivity in preliminary assays, suggesting its potential as a lead compound for drug development. Scientists are particularly interested in its ability to interact with specific biological targets, which could pave the way for novel therapeutic agents.

In addition to its chemical applications, (2,6-Dichloro-benzylamino)-acetic acid has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles, which are critical factors for ensuring sustainable industrial practices. The results indicate that the compound has a moderate environmental footprint, making it a viable option for eco-friendly chemical processes.

The synthesis of (2,6-Dichloro-benzylamino)-acetic acid involves a multi-step process that combines nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. These developments underscore the importance of continuous innovation in chemical synthesis techniques.

Furthermore, computational chemistry studies have provided deeper insights into the electronic structure of (2,6-Dichloro-benzylamino)-acetic acid. Quantum mechanical calculations reveal that the dichloro substitution significantly alters the electron distribution across the molecule, enhancing its reactivity towards nucleophilic attack. This understanding is crucial for designing efficient reaction pathways and optimizing synthetic protocols.

In conclusion, (2,6-Dichloro-benzylamino)-acetic acid (CAS No 440647-17-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a subject of ongoing research interest. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.